- Syntheses of 2-mercapto-4-substituted imidazole derivatives with antiinflammatory properties, Chemical & Pharmaceutical Bulletin, 1984, 32(7), 2536-43
Cas no 93102-96-6 (2-Amino-1-(2-fluorophenyl)ethanone hydrochloride)
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride is a fluorinated aromatic ketone derivative with significant utility in pharmaceutical and organic synthesis. Its key structural features include a primary amine group and a fluorine-substituted phenyl ring, making it a versatile intermediate for the development of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and reaction efficiency. This compound is particularly valuable in the synthesis of heterocyclic frameworks and pharmacologically active molecules, where the fluorine moiety can influence binding affinity and metabolic stability. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.
93102-96-6 structure
Product Name:2-Amino-1-(2-fluorophenyl)ethanone hydrochloride
CAS No:93102-96-6
MF:C8H9ClFNO
MW:189.614564657211
MDL:MFCD08532458
CID:1026205
Update Time:2025-06-07
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1-(2-fluorophenyl)ethanone hydrochloride
- 2-FLUOROPHENACYLAMINE HYDROCHLORID
- 2-Fluorophenacylamine hydrochloride
- 2-amino-1-(2-fluorophenyl)ethan-1-one hydrochloride
- 2-AMINO-1-(2-FLUOROPHENYL)ETHANONE HCL
- 2-Fluorophenacylamine, HCl
- GFHFMCRPNVXGFL-UHFFFAOYSA-N
- PC4573
- SBB091010
- AX8218930
- AB0027720
- ST
- Ethanone, 2-amino-1-(2-fluorophenyl)-, hydrochloride (9CI)
-
- MDL： MFCD08532458
- Inchi： 1S/C8H8FNO.ClH/c9-7-4-2-1-3-6(7)8(11)5-10;/h1-4H,5,10H2;1H
- InChI Key： GFHFMCRPNVXGFL-UHFFFAOYSA-N
- SMILES： Cl.O=C(CN)C1C(F)=CC=CC=1
Computed Properties
- Exact Mass: 189.03600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Topological Polar Surface Area: 43.1
Experimental Properties
- PSA: 43.09000
- LogP: 2.46940
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Customs Data
- HS CODE：2922399090
- Customs Data：
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112488-5g |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride |
93102-96-6 | 95% | 5g |
$299.97 | 2023-08-31 | |
| Alichem | A019112488-10g |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride |
93102-96-6 | 95% | 10g |
$454.00 | 2023-08-31 | |
| Apollo Scientific | PC4573-1g |
2-Fluorophenacylamine hydrochloride |
93102-96-6 | 95% | 1g |
£19.00 | 2025-02-21 | |
| Apollo Scientific | PC4573-5g |
2-Fluorophenacylamine hydrochloride |
93102-96-6 | 95% | 5g |
£50.00 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VR184-200mg |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride |
93102-96-6 | 97+% | 200mg |
72.0CNY | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A844580-1g |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride |
93102-96-6 | 95% | 1g |
363.60 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A887012-1g |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride |
93102-96-6 | 97% | 1g |
381.60 | 2021-05-17 | |
| TRC | A634735-10mg |
2-Amino-1-(2-fluorophenyl)ethanone Hydrochloride |
93102-96-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A634735-50mg |
2-Amino-1-(2-fluorophenyl)ethanone Hydrochloride |
93102-96-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A634735-100mg |
2-Amino-1-(2-fluorophenyl)ethanone Hydrochloride |
93102-96-6 | 100mg |
$ 80.00 | 2022-06-07 |
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform ; 2 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 4 h, reflux
Reference
- Combating fluconazole-resistant fungi with novel β-azole-phenylacetone derivatives, European Journal of Medicinal Chemistry, 2019, 183,
Production Method 3
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform
Reference
- Anomalous reaction of pentafluorophenacyl bromide with hexamethylenetetramine. Structure of the product, Journal of Organic Chemistry, 1990, 55(6), 1796-801
Production Method 4
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Dichloromethane ; 15 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 72 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 72 h, rt
Reference
- An approach to the synthesis of 4-aryl and 5-aryl substituted thiazole-2(3H)-thiones employing flow processing, RSC Advances, 2016, 6(76), 72165-72169
Production Method 5
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform ; 2 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 2 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 2 h, rt → reflux
Reference
- Double C-S bond formation via multiple Csp3-H bond cleavage: synthesis of 4-hydroxythiazoles from amides and elemental sulfur under metal-free conditions, Organic & Biomolecular Chemistry, 2021, 19(46), 10068-10072
Production Method 6
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform ; 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; reflux
Reference
- Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi, European Journal of Medicinal Chemistry, 2021, 225,
Production Method 7
Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform ; rt; 15 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 96 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 96 h, rt
Reference
- New antipsychotic agents with serotonin and dopamine antagonist properties based on a pyrrolo[2,1-b][1,3]benzothiazepine structure, Journal of Medicinal Chemistry, 1998, 41(20), 3763-3772
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Raw materials
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Preparation Products
2-Amino-1-(2-fluorophenyl)ethanone hydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
93102-96-6 (2-Amino-1-(2-fluorophenyl)ethanone hydrochloride) Related Products
- 1980062-95-0(2-amino-1-(2,3-difluorophenyl)ethanone hydrochloride)
- 1177342-31-2(2-Amino-1-(4-fluoro-3-methylphenyl)ethan-1-one hydrochloride)
- 643029-92-9(2-amino-1-(2,4-difluorophenyl)ethan-1-one)
- 736887-62-0(2-Amino-1-(2-fluorophenyl)ethanone)
- 456-00-8(2-amino-1-(4-fluorophenyl)ethan-1-one hydrochloride)
- 786719-60-6(2-Amino-2',4'-difluoroacetophenone Hydrochloride)
- 2059941-79-4(2-Amino-1-(5-chloro-2-fluorophenyl)ethan-1-one hydrochloride)
- 1211523-67-9(2-Amino-1-(2,3-difluorophenyl)ethan-1-one)
- 1809595-09-2(2-Amino-1-(2,5-difluorophenyl)ethanone hydrochloride)
- 1210255-19-8(2-amino-1-(2,6-difluorophenyl)ethan-1-one hydrochloride)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
